(+)-3-[(1S)-4α-Chloro-3β-ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1
(+)-3-[(1S)-4α-Chloro-3β-ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1
Brand Name:
Vulcanchem
CAS No.:
101968-74-5
VCID:
VC0012978
InChI:
InChI=1S/C21H23ClN2S/c1-5-21(4)18(22)10-15(13(2)3)19(20(21)24-12-25)16-11-23-17-9-7-6-8-14(16)17/h5-9,11,15,18-20,23H,1-2,10H2,3-4H3/t15-,18-,19+,20-,21+/m1/s1
SMILES:
CC(=C)C1CC(C(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C)Cl
Molecular Formula:
C21H23ClN2S
Molecular Weight:
370.9 g/mol
(+)-3-[(1S)-4α-Chloro-3β-ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1
CAS No.: 101968-74-5
Main Products
VCID: VC0012978
Molecular Formula: C21H23ClN2S
Molecular Weight: 370.9 g/mol
![(+)-3-[(1S)-4α-Chloro-3β-ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1 - 101968-74-5](/images/no_structure.jpg)
| CAS No. | 101968-74-5 |
|---|---|
| Product Name | (+)-3-[(1S)-4α-Chloro-3β-ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1 |
| Molecular Formula | C21H23ClN2S |
| Molecular Weight | 370.9 g/mol |
| IUPAC Name | 3-[(1S,2R,3R,4R,6S)-4-chloro-3-ethenyl-2-isothiocyanato-3-methyl-6-prop-1-en-2-ylcyclohexyl]-1H-indole |
| Standard InChI | InChI=1S/C21H23ClN2S/c1-5-21(4)18(22)10-15(13(2)3)19(20(21)24-12-25)16-11-23-17-9-7-6-8-14(16)17/h5-9,11,15,18-20,23H,1-2,10H2,3-4H3/t15-,18-,19+,20-,21+/m1/s1 |
| Standard InChIKey | GRQUFNAGGOBDNI-GRARQNNCSA-N |
| Isomeric SMILES | CC(=C)[C@H]1C[C@H]([C@]([C@@H]([C@@H]1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C)Cl |
| SMILES | CC(=C)C1CC(C(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C)Cl |
| Canonical SMILES | CC(=C)C1CC(C(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C)Cl |
| PubChem Compound | 14157135 |
| Last Modified | Nov 11 2021 |
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